Cas no 1060802-00-7 (2,2,2-Trifluoro-1-(5-(trifluoromethyl)pyridin-3-YL)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(5-(trifluoromethyl)pyridin-3-YL)ethanone
• CAS No: 1060802-00-7
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• CID: 2623913
• PubChem ID: 72212099
• Update Time: 2025-04-21

2,2,2-Trifluoro-1-(5-(trifluoromethyl)pyridin-3-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• AB67596
• 3-(Trifluoroacetyl)-5-(trifluoromethyl)pyridine, 97%
• 2,2,2-TRIFLUORO-1-(5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ETHANONE
• 3-(Trifluoroacetyl)-5-(trifluoromethyl)pyridine
• 2,2,2-TRIFLUORO-1-[5-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ETHANONE
• AKOS017344689
• 2,2,2-trifluoro-1-[5-(trifluoromethyl)pyridin-3-yl]ethan-1-one
• MFCD13189029
• 1060802-00-7
• 2,2,2-Trifluoro-1-(5-trifluoromethyl-pyridin-3-yl)-ethanone
• 2,2,2-Trifluoro-1-(5-(trifluoromethyl)pyridin-3-YL)ethanone

• Inchi： 1S/C8H3F6NO/c9-7(10,11)5-1-4(2-15-3-5)6(16)8(12,13)14/h1-3H
• InChI Key： WYRHPJSLIVMOSR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(C(C(F)(F)F)=O)=C1)(F)F

Computed Properties

• Exact Mass: 243.01188269Da
• Monoisotopic Mass: 243.01188269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų